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Compound of Interest

Compound Name: 4-Chloro-3-fluoro-5-iodopyridine
Cat. No.: B13092741
Get Quote

This guide outlines the precise disposal procedures for 4-Chloro-3-fluoro-5-iodopyridine
(CAS 1211581-02-0).[1][2][3] It is designed for researchers and safety officers requiring
immediate, actionable protocols that comply with rigorous environmental and safety standards.

[3]

Part 1: Chemical Profile & Hazard Identification

Before initiating disposal, you must validate the material's identity and understand its specific
reactivity profile.[3] This compound presents a triple-halogenated threat (Chlorine, Fluorine,
lodine) on a pyridine ring, requiring specific segregation from standard organic waste streams.

[3]
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Property Details

Chemical Name 4-Chloro-3-fluoro-5-iodopyridine

1211581-02-0 (Verify against container label;

CAS Number ) )
isomers differ)
Molecular Formula CsH2CIFIN
Waste Classification Halogenated Organic (Non-flammable, Toxic)

Skin/Eye Irritant, Respiratory Irritant, Toxic by

Primary Hazards }
Ingestion.[1][3]

Light Sensitive. Incompatible with strong

Reactivity Alert o
oxidizers and strong bases.[3]

Part 2: Pre-Disposal Handling & Segregation

CRITICAL SAFETY WARNING:

e NO BLEACH: Do NOT mix iodine-containing compounds with bleach (sodium hypochlorite).
[3] This reaction generates toxic iodine gas and other hazardous byproducts.[3]

e NO AUTOCLAVE: Do NOT autoclave waste containing this compound.[3][4] Heat can
volatilize iodine, contaminating the autoclave and the laboratory air.[3]

Step 1: Quenching (Only if Reactive Residue EXists)

If the material is pure or in a stable solution, skip to Step 2.[3] If it is part of a reactive mixture
(e.g., organolithium reaction):

Cool the reaction vessel to -78°C or 0°C.

Slowly add Isopropanol or Methanol to quench unreacted species.[3]

Allow to warm to room temperature.

Adjust pH to neutral (pH 6-8) using dilute HCI or NaOH if necessary.[3]
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Step 2: Waste Segregation

Segregate this compound into Halogenated Waste streams.[3] Do not mix with non-
halogenated solvents (e.g., acetone, ethanol) unless the entire mixture is destined for
halogenated disposal.[3]

Waste Stream Criteria Packaging Protocol
Pure solid, contaminated Double-bag in clear

Solid Waste gloves, silica gel, paper towels.  polyethylene bags. Place in a
[1][3] rigid, wide-mouth container.

High-density polyethylene
(HDPE) or glass carboy.[1][3]

Vented cap recommended if

Solutions in DCM, Chloroform,

Liquid Waste or other halogenated solvents.

[3]

evolution of gas is possible.[3]

) Rigid, puncture-proof sharps
Contaminated ) )
Sharps ] container labeled "Chemical
needles/syringes.[3] )
Contaminated Sharps".[3]

Part 3: Disposal Workflow (Decision Logic)

The following diagram illustrates the decision-making process for disposing of 4-Chloro-3-
fluoro-5-iodopyridine to ensure compliance and safety.
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Waste Generation:

4-Chloro-3-fluoro-5-iodopyridine

Physical State?

Solid Waste Liquid Waste

(Pure compound, silica, debris) (Mother liquor, washings)

Segregation Check:
Is it mixed with Oxidizers or Bleach?

Yes o (Solid) No (Liquid)

Container: Container:
Double-bagged in HDPE Drum Glass/HDPE Carboy
Label: 'Solid Halogenated Waste' Label: 'Liquid Halogenated Waste'

STOP: DO NOT MIX

Neutralize/Separate First

Labeling:
List all halogens (ClI, F, 1)
Mark "Toxic' & 'Irritant’

Final Disposal:

High-Temp Incineration
(with Scrubber)

Click to download full resolution via product page

Figure 1: Decision logic for the safe segregation and packaging of halogenated pyridine waste.

Part 4: Regulatory & Logistics
Labeling Requirements
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Your waste tag must explicitly list the full chemical name.[3] "Halogenated Waste" is insufficient
for iodine-containing compounds due to the specific incineration requirements for iodine.[3]

e Constituents: 4-Chloro-3-fluoro-5-iodopyridine (100%) [or % in solution]
e Hazard Checkboxes: [x] Toxic [X] Irritant [x] Halogenated[3]

o Specific Note: "Contains Organic lodine - Do Not Autoclave.”

Final Destruction Method

The only acceptable final disposal method for this compound is High-Temperature Incineration
at a licensed hazardous waste facility equipped with wet gas scrubbers.[3]

o Why? Incineration ensures the destruction of the pyridine ring.[3] The scrubber is essential to
capture the acidic gases generated: Hydrogen Chloride (HCI), Hydrogen Fluoride (HF), and
Hydrogen lodide (HI/I2).

¢ lodine Note: lodine can sublime and pass through standard particulate filters; therefore, the
waste contractor must be informed of high iodine content to adjust scrubber alkalinity if
necessary.[3]

Emergency Spill Procedures
e Small Spill (< 5g/mL):

o

Evacuate immediate area.[3]

o

Wear PPE: Nitrile gloves (double gloved), lab coat, safety goggles.[3]

[¢]

Cover spill with vermiculite or sand.[3][5]

[e]

Scoop into a wide-mouth jar and label as hazardous waste.

o

Clean area with soap and water; do not use bleach.[3]

o Large Spill: Evacuate the lab and contact your EHS emergency line immediately.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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